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Compound of Interest

Compound Name: 5-Hydroxypentanal

Cat. No.: B1214607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and use of 5-
Hydroxypentanal. The information is intended to support research and development activities,

particularly in the fields of organic synthesis and medicinal chemistry.

Chemical and Physical Properties
5-Hydroxypentanal is a bifunctional organic molecule containing both an aldehyde and a

primary alcohol functional group.[1] This unique structure makes it a versatile intermediate in

various chemical syntheses.[1]
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Property Value Source

Molecular Formula C₅H₁₀O₂ [2][3]

Molecular Weight 102.13 g/mol [1][2][4]

Appearance Colorless to yellowish liquid/oil [2][5]

Boiling Point 115-122 °C at 15 mmHg [6]

Density 1.055 g/cm³ [6]

Solubility

Soluble in water, sparingly

soluble in chloroform and

methanol.

[1][2][3]

Stability

Stable under normal

temperatures and pressures;

hygroscopic.

[2][7]

CAS Number 4221-03-8 [2][3][4]

Handling and Storage Procedures
Proper handling and storage of 5-Hydroxypentanal are crucial to ensure its stability and the

safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling 5-Hydroxypentanal, the following PPE should be worn:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin Protection: Laboratory coat.

Handling
Work in a well-ventilated area, such as a chemical fume hood.[7]
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Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.[7]

Keep the container tightly closed when not in use.[7]

It is a flammable liquid; keep away from heat, sparks, and open flames.

Storage
Store in a cool, dry, and well-ventilated area.[7]

Keep the container tightly sealed to prevent moisture absorption, as the compound is

hygroscopic.[2]

For long-term storage, it is recommended to store in a freezer at -20°C under an inert

atmosphere.[2][3]

Store away from incompatible materials, such as strong oxidizing agents.[7]

Experimental Protocols
Synthesis of 5-Hydroxypentanal from 2,3-Dihydropyran
This protocol is adapted from a procedure published in Organic Syntheses.[5]

Materials:

2,3-Dihydropyran

Concentrated Hydrochloric Acid (HCl)

20% Sodium Hydroxide (NaOH) solution

Phenolphthalein indicator

Diethyl ether

Water
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Equipment:

1-L three-necked flask

Hershberg stirrer

Continuous extractor

Modified Claisen flask for distillation

Procedure:

In the three-necked flask, combine 300 mL of water, 25 mL of concentrated HCl, and 100 g

of 2,3-dihydropyran.[5]

Stir the mixture until the solution becomes homogeneous, and then continue stirring for an

additional 20 minutes.[5]

Add a few drops of phenolphthalein indicator to the mixture.[5]

Neutralize the acid by adding 20% NaOH solution until a faint pink color persists.[5]

Transfer the solution to a continuous extractor and extract with diethyl ether for

approximately 16 hours.[5]

Add the ether extract to a modified Claisen flask.[5]

Remove the ether by distillation under reduced pressure (water pump).[5]

Distill the residue at approximately 10 mm pressure. The product will distill as a clear,

colorless, viscous oil at 62-66°C.[5]
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Reaction Setup

Neutralization

Extraction and Purification

Combine Water, HCl, and 2,3-Dihydropyran

Stir until Homogeneous (approx. 10 min)

Continue Stirring for 20 min

Add Phenolphthalein

Neutralize with 20% NaOH

Continuous Ether Extraction (16h)

Remove Ether via Distillation

Distill Residue under Vacuum (10 mm)

Collect 5-Hydroxypentanal (62-66°C)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Hydroxypentanal.
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Stability and Degradation
While specific quantitative stability data for 5-Hydroxypentanal under various pH and light

conditions is not readily available in the literature, general chemical principles for aldehydes

and alcohols suggest the following:

pH Sensitivity: 5-Hydroxypentanal is sensitive to strong acids and bases.[1] Aldehydes can

undergo various reactions in both acidic and basic conditions, such as aldol condensation in

the presence of base. The glycosidic bond in its cyclic hemiacetal form can be susceptible to

hydrolysis under acidic conditions.

Light Sensitivity: As with many organic molecules, prolonged exposure to UV light may lead

to degradation. It is advisable to store the compound in amber vials or in the dark.

Oxidation: The aldehyde group is susceptible to oxidation to a carboxylic acid. Contact with

strong oxidizing agents should be avoided.[7]

Recommended Stability Study Protocol:

For critical applications, it is recommended to perform a stability study. A general protocol

would involve:

Preparing solutions of 5-Hydroxypentanal in buffers of different pH values (e.g., pH 3, 5, 7,

9).

Aliquoting the solutions into clear and amber vials.

Storing the vials under different temperature and light conditions (e.g., refrigerated, room

temperature, accelerated at 40°C; with and without light exposure).

Analyzing the concentration of 5-Hydroxypentanal at specific time points using a suitable

analytical method like HPLC to determine the degradation kinetics.

Application in Drug Development and Research
5-Hydroxypentanal serves as a valuable building block in the synthesis of more complex

molecules, including pharmaceuticals.[1] One notable area of research is its role as a

metabolite in the bioactivation of certain carcinogens.
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Metabolic Pathway of N-nitrosopiperidine (NPIP)
5-Hydroxypentanal is a key metabolite formed during the α-hydroxylation of the pro-

carcinogen N-nitrosopiperidine (NPIP) by cytochrome P450 enzymes in the liver.[8][9] This

metabolic activation is a critical step in the carcinogenesis induced by NPIP.[9][10]

Metabolic Activation of N-nitrosopiperidine

N-nitrosopiperidine (NPIP)

α-hydroxy-N-nitrosopiperidine
(unstable intermediate)

Cytochrome P450
(α-hydroxylation)

5-Hydroxypentanal

Spontaneous decomposition
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Carcinogenesis
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Caption: Metabolic pathway of N-nitrosopiperidine.

General Workflow for Use in Drug Discovery
The bifunctional nature of 5-Hydroxypentanal allows for its use in various synthetic strategies

in drug discovery. The aldehyde can be used for reductive amination to introduce amine-

containing moieties, while the hydroxyl group can be a site for esterification or etherification.

Workflow for 5-Hydroxypentanal in Drug Discovery
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Functional Group Modification

5-Hydroxypentanal

Aldehyde Modification
(e.g., Reductive Amination)

Hydroxyl Modification
(e.g., Esterification)

Modified Intermediate

Coupling with another Building Block

Library of Analogues

Biological Screening

Lead Optimization
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Caption: General workflow for utilizing 5-Hydroxypentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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